![molecular formula C19H21N3O5S2 B467475 4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide CAS No. 497091-67-5](/img/structure/B467475.png)
4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide
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Overview
Description
4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide, also known as MS23, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. MS23 has been found to exhibit potent antitumor activity in preclinical studies, making it a promising candidate for further development.
Mechanism of Action
Target of Action
The primary target of 4-methoxy-N-[(4-morpholin-4-ylsulfonylphenyl)carbamothioyl]benzamide is dihydrofolate reductase (DHFR) . DHFR is an enzyme involved in the tetrahydrofolate synthesis pathway, which is crucial for DNA synthesis and cell growth.
Mode of Action
This compound interacts with DHFR by binding to its active site, thereby inhibiting the enzyme’s function . This interaction prevents the conversion of dihydrofolate to tetrahydrofolate, a critical step in DNA synthesis. As a result, cell growth is hindered, leading to potential antimicrobial and antitumor effects .
Biochemical Pathways
The inhibition of DHFR affects the tetrahydrofolate synthesis pathway, disrupting DNA synthesis and cell growth . This disruption can lead to cell cycle arrest in the G1 phase , potentially leading to cell death in rapidly dividing cells such as cancer cells or microbes.
Result of Action
The inhibition of DHFR by 4-methoxy-N-[(4-morpholin-4-ylsulfonylphenyl)carbamothioyl]benzamide can lead to a decrease in cell growth, particularly in cells that divide rapidly . This can result in antimicrobial and antitumor effects, as these cells are often more dependent on DNA synthesis for growth .
Advantages and Limitations for Lab Experiments
The advantages of using 4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide in lab experiments include its potent antitumor activity and its ability to inhibit the activity of specific enzymes that are involved in cancer cell growth and proliferation. However, the complex synthesis method and the limited availability of the compound may limit its use in some experiments.
Future Directions
There are several potential future directions for research on 4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide. One area of focus could be the development of more efficient synthesis methods for the compound, which would allow for larger quantities to be produced. Another potential direction could be the investigation of 4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide in combination with other anticancer agents, with the goal of enhancing its antitumor activity. Additionally, further studies could explore the potential use of 4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide in the treatment of specific types of cancer, as well as the development of 4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide-based drug delivery systems.
Synthesis Methods
4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide is synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis method for 4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide is complex and requires expertise in organic chemistry. The compound is typically synthesized in small quantities for research purposes.
Scientific Research Applications
4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide has been the subject of numerous scientific studies due to its potential as an anticancer agent. In vitro studies have shown that 4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide has also been found to inhibit the activity of enzymes that are involved in cancer cell proliferation.
properties
IUPAC Name |
4-methoxy-N-[(4-morpholin-4-ylsulfonylphenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O5S2/c1-26-16-6-2-14(3-7-16)18(23)21-19(28)20-15-4-8-17(9-5-15)29(24,25)22-10-12-27-13-11-22/h2-9H,10-13H2,1H3,(H2,20,21,23,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDODIYATDYFTLM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide |
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